Cas no 1805216-30-1 (Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805216-30-1
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4841712
• Update Time: 2025-11-06

Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-18-9(17)3-6-7(4-12)16-5-8(10(6)19-2)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： CIHSXELZNYIFLH-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=CN=1)OC(F)(F)F)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

The compound Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805216-30-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with a methyl ester group at position 3, a chloromethyl group at position 2, a methoxy group at position 4, and a trifluoromethoxy group at position 5. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel agrochemicals and pharmaceutical agents. The presence of the trifluoromethoxy group is particularly significant due to its strong electron-withdrawing effect, which enhances the molecule's reactivity and stability under various conditions. This property has been leveraged in the design of herbicides and insecticides with improved efficacy and reduced environmental impact.

In addition to its role in agrochemicals, Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate has shown promise in medicinal chemistry. Its structure allows for the incorporation of functional groups that can target specific biological pathways. For example, studies have demonstrated its potential as a lead compound for anti-inflammatory and anticancer drug development. The methoxy group at position 4 contributes to the molecule's solubility and bioavailability, while the chloromethyl group provides sites for further functionalization.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste. These improvements have made Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate is crucial for assessing its ecological impact. Research has shown that under aerobic conditions, the compound undergoes hydrolysis to yield less toxic byproducts. This information is vital for regulatory agencies aiming to establish safety guidelines for its use and disposal.

In conclusion, Methyl 2-(chloromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805216-30-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable resource for scientists and industries seeking innovative solutions in agriculture, medicine, and materials science. As research continues to uncover new potential uses for this compound, its role in advancing technological and therapeutic frontiers is expected to grow significantly.